Cas no 330676-58-9 (4-bis(2-chloroethyl)sulfamoyl-N-(5-nitro-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-bis(2-chloroethyl)sulfamoyl-N-(5-nitro-1,3-benzothiazol-2-yl)benzamide
• CAS No: 330676-58-9
• MF: C₁₈H₁₆Cl₂N₄O₅S₂
• MW: 503.379439353943
• CID: 5943892
• PubChem ID: 4436211
• Update Time: 2025-05-22

4-bis(2-chloroethyl)sulfamoyl-N-(5-nitro-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-bis(2-chloroethyl)sulfamoyl-N-(5-nitro-1,3-benzothiazol-2-yl)benzamide
• 4-(N,N-bis(2-chloroethyl)sulfamoyl)-N-(5-nitrobenzo[d]thiazol-2-yl)benzamide
• 4-[bis(2-chloroethyl)sulfamoyl]-N-(5-nitro-1,3-benzothiazol-2-yl)benzamide
• F0098-0041
• AKOS024456169
• 330676-58-9

• Inchi： 1S/C18H16Cl2N4O5S2/c19-7-9-23(10-8-20)31(28,29)14-4-1-12(2-5-14)17(25)22-18-21-15-11-13(24(26)27)3-6-16(15)30-18/h1-6,11H,7-10H2,(H,21,22,25)
• InChI Key： YVODGDCPFLNQDR-UHFFFAOYSA-N
• SMILES： ClCCN(CCCl)S(C1C=CC(C(NC2=NC3C=C(C=CC=3S2)[N+](=O)[O-])=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 501.9939174g/mol
• Monoisotopic Mass: 501.9939174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 162Ų

Additional information on 4-bis(2-chloroethyl)sulfamoyl-N-(5-nitro-1,3-benzothiazol-2-yl)benzamide

Research Briefing on 4-bis(2-chloroethyl)sulfamoyl-N-(5-nitro-1,3-benzothiazol-2-yl)benzamide (CAS: 330676-58-9)

4-bis(2-chloroethyl)sulfamoyl-N-(5-nitro-1,3-benzothiazol-2-yl)benzamide (CAS: 330676-58-9) is a novel chemical entity with potential applications in the field of chemotherapeutic agents. Recent studies have focused on its mechanism of action, particularly its alkylating properties and its ability to crosslink DNA strands, thereby inhibiting cancer cell proliferation. This compound has shown promising results in preclinical trials against various cancer cell lines, including glioblastoma and non-small cell lung cancer (NSCLC).

The synthesis of 4-bis(2-chloroethyl)sulfamoyl-N-(5-nitro-1,3-benzothiazol-2-yl)benzamide involves a multi-step process, starting with the nitration of 1,3-benzothiazole followed by sulfamoylation and subsequent alkylation. The compound's stability and solubility have been optimized to enhance its bioavailability, making it a viable candidate for further clinical development. Recent pharmacokinetic studies indicate that the compound exhibits a favorable half-life and tissue distribution profile in animal models.

In vitro studies have demonstrated that 4-bis(2-chloroethyl)sulfamoyl-N-(5-nitro-1,3-benzothiazol-2-yl)benzamide induces apoptosis in cancer cells through the activation of caspase-3 and caspase-9 pathways. Additionally, the compound has been shown to inhibit the activity of topoisomerase II, a key enzyme involved in DNA replication and repair. These findings suggest a dual mechanism of action, which could potentially reduce the likelihood of drug resistance development in cancer cells.

Recent advancements in the formulation of 4-bis(2-chloroethyl)sulfamoyl-N-(5-nitro-1,3-benzothiazol-2-yl)benzamide include the development of nanoparticle-based delivery systems to improve its targeting efficiency and reduce systemic toxicity. Preliminary data from these studies indicate enhanced tumor accumulation and reduced off-target effects, paving the way for future clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into therapeutic applications.

Despite its promising preclinical profile, challenges remain in the clinical development of 4-bis(2-chloroethyl)sulfamoyl-N-(5-nitro-1,3-benzothiazol-2-yl)benzamide. These include optimizing dosing regimens to minimize adverse effects and addressing potential drug-drug interactions. Ongoing research aims to elucidate the compound's safety profile and efficacy in combination with existing chemotherapeutic agents. The results of these studies will be critical in determining the compound's potential for regulatory approval and commercialization.

In conclusion, 4-bis(2-chloroethyl)sulfamoyl-N-(5-nitro-1,3-benzothiazol-2-yl)benzamide represents a promising candidate for cancer therapy, with a unique mechanism of action and favorable pharmacokinetic properties. Continued research and development efforts are essential to fully realize its therapeutic potential and address the remaining challenges in its clinical translation.